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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-(5-amino-2-pyridinyl)benzenecarboxylate is a bifunctional organic molecule
featuring a 2-phenylpyridine scaffold. This structural motif is of significant interest in medicinal
chemistry and materials science. The molecule combines a methyl benzoate unit, a common
pharmacophore and synthetic handle, with a 5-aminopyridine moiety. The presence of the
amino group provides a site for further functionalization, potentially modulating the compound's
electronic properties and biological activity. Derivatives of 2-phenylpyridine are known to exhibit
a range of biological activities, making this core structure a valuable starting point for drug
discovery programs.[1][2] This guide provides a comprehensive overview of its molecular
structure, a proposed synthetic route, and predicted physicochemical and spectroscopic
properties based on analogous compounds and established chemical principles.

Molecular Structure and Physicochemical
Properties

The molecular structure of Methyl 4-(5-amino-2-pyridinyl)benzenecarboxylate consists of a
pyridine ring substituted with an amino group at the 5-position and a methyl 4-benzoate group
at the 2-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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